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Introduction
Omphalotin A is a cyclic dodecapeptide of fungal origin that has demonstrated significant

potential as a biopesticide, specifically for its potent and selective nematicidal activity.[1][2] As a

ribosomally synthesized and post-translationally modified peptide (RiPP), Omphalotin A
represents a promising class of bio-derived crop protection agents that are both effective and

environmentally conscious.[3][4][5] This document provides detailed application notes and

protocols for the evaluation and use of Omphalotin A in an agricultural context, based on

available research.

Nematicidal Activity of Omphalotin A
Omphalotin A has shown high efficacy against the root-knot nematode Meloidogyne incognita,

a major agricultural pest.[1] Its activity is significantly higher against this target species

compared to other nematodes, indicating a selective mode of action.[1]

Table 1: Nematicidal Activity of Omphalotin A and its Analogs against Meloidogyne incognita
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Compound
Target
Organism

Exposure Time LC50 / LD90 Reference

Omphalotin A

Meloidogyne

incognita (J2

larvae)

16 hours LC50: 0.57 µM [2]

Omphalotin A

Meloidogyne

incognita (J2

larvae)

24 hours LC50: 0.840 µM [2]

Omphalotins E-I
Meloidogyne

incognita
Not Specified

LD90: 2 - 5

µg/mL
[1]

Mechanism of Action (Proposed)
The precise molecular target of Omphalotin A in nematodes is yet to be fully elucidated.

However, its cyclic peptide structure and the nature of other peptide-based biopesticides

suggest a neurotoxic mode of action.[6] The proposed signaling pathway likely involves the

disruption of essential nerve functions in the nematode.
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Caption: Proposed signaling pathway for Omphalotin A's nematicidal action.

Formulation and Application
While specific agricultural formulations for Omphalotin A are not yet publicly available, general

principles for peptide-based biopesticides can be applied. These formulations aim to enhance

stability, solubility, and delivery to the target pest.
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Potential Formulation Components:

Wetting agents: To ensure proper coverage on plant surfaces and in soil.

Adjuvants: To improve uptake and stability.

Stabilizers: To protect the peptide from degradation by UV light and microbial activity.

Carriers: Such as biodegradable polymers for controlled release.

Application Methods:

Soil Drench: Applying a liquid formulation directly to the soil to target nematodes in the root

zone.

Seed Treatment: Coating seeds with an Omphalotin A formulation to protect seedlings

during germination and early growth.

In-furrow Application: Applying granules or a liquid formulation directly into the planting

furrow.[7]

Experimental Protocols
Laboratory Bioassay for Nematicidal Activity
This protocol outlines an in-vitro assay to determine the efficacy of Omphalotin A against M.

incognita.
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In-Vitro Nematicidal Bioassay

Prepare serial dilutions of
Omphalotin A in water

Add M. incognita J2 larvae
to each dilution in a 96-well plate

Incubate at 25-28°C for
24, 48, and 72 hours

Observe nematode mortality
under a microscope

Calculate LC50 and LC90 values

 

Greenhouse Trial for Nematicide Efficacy

Potting and Transplanting
(e.g., Tomato)

Nematode Inoculation
(M. incognita)

Application of Omphalotin A
Formulation

Incubation under
Controlled Conditions

Data Collection:
Plant Growth & Nematode Population

Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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